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Introduction
The Calcitonin-Related Polypeptide Alpha (CALCA) gene is a complex genetic locus that

encodes for a family of related peptide hormones, including calcitonin, α-calcitonin gene-related

peptide (α-CGRP), and katacalcin.[1][2][3] These peptides are generated through tissue-

specific alternative splicing of the primary CALCA transcript and subsequent proteolytic

processing of the resulting prohormones.[1][2] While calcitonin is primarily involved in calcium

and phosphorus metabolism, and α-CGRP functions as a potent vasodilator and

neurotransmitter, the precise physiological role of katacalcin is still under investigation, though

it is suggested to have calcium-lowering effects. This technical guide provides a

comprehensive overview of the expression and regulation of the CALCA gene, with a focus on

the molecular mechanisms that govern its activity.

Data Presentation: Quantitative Expression of the
CALCA Gene
The expression of the CALCA gene is highly tissue-specific, with the highest levels observed in

the thyroid gland and various regions of the nervous system. The Genotype-Tissue Expression

(GTEx) project provides a valuable resource for quantitative analysis of gene expression

across a wide range of human tissues. The following table summarizes the median gene
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expression of CALCA in Transcripts Per Million (TPM) across a selection of human tissues from

the GTEx V8 dataset.

Tissue Median TPM

Thyroid 1589.34

Brain - Spinal cord (cervical c-1) 34.87

Brain - Substantia nigra 1.84

Brain - Cerebellum 1.29

Adrenal Gland 0.87

Lung 0.45

Pituitary 0.39

Small Intestine - Terminal Ileum 0.28

Stomach 0.23

Esophagus - Mucosa 0.17

Artery - Aorta 0.15

Heart - Atrial Appendage 0.12

Skin - Sun Exposed (Lower leg) 0.11

Muscle - Skeletal 0.08

Liver 0.05

Pancreas 0.04

Whole Blood 0.03

Regulation of CALCA Gene Expression
The expression of the CALCA gene is intricately regulated at multiple levels, including

transcriptional control by signaling pathways and epigenetic modifications.
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Signaling Pathways
The primary signaling pathway implicated in the regulation of CALCA gene expression is the

cAMP/PKA pathway, which culminates in the activation of the transcription factor CREB (cAMP

response element-binding protein).
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Formaldehyde Cross-linking

Cell Lysis & Chromatin Sonication

Immunoprecipitation with anti-CREB Ab

Washing of Beads

Elution of Complexes

Reverse Cross-linking & DNA Purification

qPCR Analysis with Promoter Primers
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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